Cas no 71434-47-4 (7-Phenylheptyl chloride)

• Product Name: 7-Phenylheptyl chloride
• CAS No: 71434-47-4
• MF: C₁₃H₁₉Cl
• MW: 210.742963075638
• MDL: MFCD00039392
• CID: 90527
• PubChem ID: 522410
• Update Time: 2025-10-12

7-Phenylheptyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-7-phenylheptane
• 7-Phenyl-n-heptyl chloride
• 1-Phenyl-1-heptylchlorid;Benzene,(1-chloro-1-butenyl);1-Chlor-1-phenyl-but-1-en;1-chloro-1-phenyl-but-1-ene;1-chloro-1-phenyl-heptane;1-Phenyl-1-chlor-buten-(1);1-Chlor-1-phenyl-heptan;1-Chlor-1-phenylbuten;
• 7-Phenylheptyl chloride
• 71434-47-4
• (7-Chloroheptyl)benzene
• DTXSID301016281
• 7-Phenyl-1-heptyl chloride
• 54636-29-2
• 1-CHLORO-7-PHENYLHEPTANE,
• (7-Chloroheptyl)benzene #
• 7-phenylheptylchloride
• 7-chloro-1-phenylheptane
• 1-Chloro-7-phenylheptane,98+%
• MFCD00039392
• SCHEMBL6678927
• 7-chloroheptylbenzene
• FT-0607640
• DB-354422
• 1-CHLORO-7-PHENYLHEPTANE, 98+%

• MDL： MFCD00039392
• Inchi： 1S/C13H19Cl/c14-12-8-3-1-2-5-9-13-10-6-4-7-11-13/h4,6-7,10-11H,1-3,5,8-9,12H2
• InChI Key： PNUBJDFTMKBZJK-UHFFFAOYSA-N
• SMILES： ClCCCCCCCC1C=CC=CC=1
• BRN： 2209292

Computed Properties

• Exact Mass: 210.11800
• Monoisotopic Mass: 210.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.974
• Boiling Point: 94-96°C 0,3mm
• Flash Point: 94-96°C/0.3mm
• Refractive Index: 1.5050
• PSA: 0.00000
• LogP: 4.41840
• Solubility: It is miscible with water.

7-Phenylheptyl chloride Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 7-Phenylheptyl chloride

Recent Advances in the Study of 7-Phenylheptyl Chloride (CAS: 71434-47-4) in Chemical Biology and Pharmaceutical Research

7-Phenylheptyl chloride (CAS: 71434-47-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 7-Phenylheptyl chloride as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic route to derivatize the compound, resulting in a series of analogs with enhanced bioactivity. The study highlighted the compound's ability to modulate inflammatory pathways, suggesting its potential as a scaffold for developing new anti-inflammatory drugs.

In another study, researchers explored the use of 7-Phenylheptyl chloride in the development of targeted drug delivery systems. By conjugating the compound with nanoparticles, the team demonstrated improved cellular uptake and targeted delivery of therapeutic agents to specific tissues. This approach holds promise for reducing off-target effects and enhancing the efficacy of treatments for diseases such as cancer and neurodegenerative disorders.

Further investigations into the mechanistic aspects of 7-Phenylheptyl chloride revealed its interaction with specific cellular receptors, including G-protein-coupled receptors (GPCRs). These findings provide a deeper understanding of the compound's mode of action and its potential as a tool for probing receptor-ligand interactions in chemical biology research.

In conclusion, the latest research on 7-Phenylheptyl chloride (CAS: 71434-47-4) underscores its versatility and potential in pharmaceutical applications. From its role as a synthetic intermediate to its emerging applications in drug delivery and receptor studies, this compound continues to be a valuable asset in the toolkit of researchers. Future studies are expected to further elucidate its therapeutic potential and expand its utility in the development of novel bioactive molecules.